Cas no 2171885-29-1 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid
• CAS No: 2171885-29-1
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6313589
• PubChem ID: 165580205
• Update Time: 2025-11-04

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid
• EN300-1561922
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid
• 2171885-29-1

• Inchi： 1S/C28H32N2O5/c1-3-9-19(15-25(31)30-17-28(18-30,14-4-2)26(32)33)29-27(34)35-16-24-22-12-7-5-10-20(22)21-11-6-8-13-23(21)24/h4-8,10-13,19,24H,2-3,9,14-18H2,1H3,(H,29,34)(H,32,33)
• InChI Key： BUFXOBHNUVDMLB-UHFFFAOYSA-N
• SMILES： OC(C1(CC=C)CN(C(CC(CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid

Comprehensive Guide to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid (CAS No. 2171885-29-1)

The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid (CAS No. 2171885-29-1) is a specialized Fmoc-protected amino acid derivative that has garnered significant attention in the fields of peptide synthesis and medicinal chemistry. This molecule features a unique azetidine-3-carboxylic acid core, which is increasingly recognized for its role in modulating peptide conformation and biological activity. The presence of both Fmoc-protected amine and allyl-protected carboxylic acid groups makes it particularly valuable for solid-phase peptide synthesis (SPPS) applications.

Recent trends in drug discovery have highlighted the importance of constrained amino acids like those based on azetidine scaffolds, as they can enhance metabolic stability and receptor binding affinity. Researchers are actively investigating CAS 2171885-29-1 for its potential in developing novel peptide therapeutics, especially in areas such as GPCR-targeted drugs and protein-protein interaction inhibitors. The compound's prop-2-en-1-yl (allyl) protecting group offers orthogonal deprotection capabilities, making it compatible with various peptide coupling strategies.

From a synthetic chemistry perspective, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid represents an important building block for structure-activity relationship (SAR) studies. Its hexanoyl linker provides flexibility in designing peptide mimetics, while the azetidine ring introduces valuable conformational constraints. These features are particularly relevant for current research into macrocyclic peptides and peptidomimetics, which are hot topics in pharmaceutical development.

The growing demand for Fmoc-protected unnatural amino acids like CAS 2171885-29-1 reflects broader trends in precision medicine and targeted drug delivery. Pharmaceutical companies are increasingly exploring peptide-based drugs for their high specificity and reduced off-target effects compared to small molecules. This compound's unique structure makes it particularly suitable for developing next-generation peptide therapeutics targeting challenging disease areas.

Quality control of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid typically involves advanced analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound meets the stringent purity requirements for peptide synthesis applications. The stability of the Fmoc protecting group under standard SPPS conditions makes this derivative particularly valuable for automated peptide synthesizers.

In the context of green chemistry initiatives, researchers are exploring more sustainable approaches to synthesize Fmoc-protected amino acid derivatives like CAS 2171885-29-1. Recent advances in flow chemistry and catalytic protecting group strategies may offer more efficient routes to such specialized building blocks. These developments align with the pharmaceutical industry's growing emphasis on sustainable manufacturing processes.

The market for specialty amino acid derivatives including 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid is expected to grow significantly, driven by increasing R&D investment in peptide-based therapeutics. With the rise of personalized medicine and bioconjugation technologies, such building blocks are becoming essential tools for modern drug discovery programs targeting complex biological pathways.

Storage and handling of CAS 2171885-29-1 require standard precautions for Fmoc-protected compounds, including protection from moisture and storage at recommended temperatures. Proper handling ensures the compound's stability and maintains its reactivity for peptide coupling reactions. The allyl protecting group in particular requires consideration of appropriate deprotection conditions to avoid side reactions during peptide chain assembly.

Future research directions for 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid may explore its incorporation into stapled peptides or cyclic peptide scaffolds, where the azetidine constraint could provide unique structural advantages. The compound's potential applications in peptide drug conjugates and targeted imaging agents represent exciting avenues for further investigation in both academic and industrial settings.